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Compound of Interest

Compound Name: trans-3-Methyl-2-pentene

CAS No.: 616-12-6

Cat. No.: B1580960

Get Quote

Executive Summary
Target Compound:trans-3-Methyl-2-pentene (CAS: 616-12-6) Primary Risk Profile: High

Flammability (Flash Point < -7°C), Aspiration Toxicity, Volatile Organic Compound (VOC).[1][2]

[3] Operational Focus: This guide outlines the rigorous handling, storage, and synthetic

utilization of trans-3-methyl-2-pentene. It moves beyond basic safety data to provide a self-

validating workflow for researchers engaged in high-purity organic synthesis and drug

development.

Part 1: Chemical Identity & Physicochemical
Profiling
Understanding the physical constants is the first line of defense. The low flash point and low

density of trans-3-methyl-2-pentene create a specific risk profile involving static discharge and

rapid vapor phase expansion.

Table 1: Critical Physicochemical Data
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Property Value Operational Implication

CAS Number 616-12-6

Use for exact inventory

tracking (distinct from cis

isomer 922-62-3).

Molecular Formula C₆H₁₂
Lipophilic hydrocarbon;

immiscible with water.[2]

Boiling Point 70–72 °C

Moderate volatility; requires

reflux condensers for heated

reactions.

Flash Point -27 °C to -7 °C (Closed Cup)

CRITICAL: Vapors can ignite

at sub-zero freezer

temperatures.

Density ~0.696 g/mL
Lighter than water; spills will

float and spread rapidly.

Refractive Index 1.405

Validation Metric: Use to

quickly verify purity upon

receipt.

Vapor Pressure ~176 mmHg (25°C)

High vapor load; fume hood

mandatory to prevent

inhalation.

Data aggregated from Sigma-Aldrich and TCI Chemicals safety documentation [1, 2].

Part 2: Hazard Architecture & Toxicology
The Aspiration Mechanism (H304)
The most insidious acute hazard is aspiration toxicity. Due to its low surface tension and low

viscosity, if trans-3-methyl-2-pentene is ingested (even in micro-quantities via pipette error), it

can bypass the glottis and enter the bronchial tree.

Pathology: Once in the lungs, it strips the surfactant layer of the alveoli, leading to chemical

pneumonitis and pulmonary edema [3].
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Protocol:NEVER induce vomiting if ingestion occurs. This increases the risk of aspiration.

Electrostatic Accumulation (H225)
Non-conductive non-polar solvents like trans-3-methyl-2-pentene accumulate static charge

during flow (pouring/pipetting).

Threshold: A static spark of just 0.2 mJ is sufficient to ignite these vapors.

Mitigation: All transfer vessels must be grounded. Use inert gas (Nitrogen/Argon) blankets to

displace oxygen during transfer.

Part 3: Advanced Handling & Storage Protocols
This section defines a Self-Validating Workflow. A protocol is only safe if it includes steps to

verify its own integrity.

The "Inert Transfer" Protocol
Objective: Transfer solvent without introducing oxygen or moisture, minimizing static risk.

Step-by-Step Methodology:

System Validation: Check the Refractive Index (

) of the source bottle. If it deviates >0.002 from 1.405, suspect contamination or
isomerization.

Grounding: Attach an alligator clip ground wire to the metal needle or cannula being used.

Inert Purge: Insert a Nitrogen (

) line into the source bottle (headspace) to maintain positive pressure.

Transfer: Use a gas-tight syringe or cannula transfer technique.

Quench: Upon completion, wipe the septum with a Kimwipe to remove traces that could

oxidize.
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Visualization: Safe Handling Workflow
The following diagram illustrates the logical flow of handling, emphasizing the "Check" nodes

that ensure safety.
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Figure 1: Operational workflow for trans-3-methyl-2-pentene, incorporating a mandatory

validation step (Refractive Index check) before storage.

Part 4: Synthetic Utility & Reactivity[7][8]
In drug development, trans-3-methyl-2-pentene is valued as a trisubstituted alkene. Its steric

bulk and defined stereochemistry (E-isomer) make it a model substrate for testing

stereoselective reactions.

Key Reaction Pathways
Stereoselective Epoxidation: Reaction with m-CPBA yields trisubstituted epoxides, key

intermediates in polyketide synthesis.

Hydroboration-Oxidation: Due to the steric difference between the C2 and C3 carbons,

hydroboration can yield regioselective alcohols.

Ozonolysis: Cleavage of the double bond yields acetaldehyde and 2-butanone (methyl ethyl

ketone).

Visualization: Reactivity Logic
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This diagram details the transformation pathways relevant to medicinal chemistry.
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Figure 2: Synthetic divergence of trans-3-methyl-2-pentene. The steric environment directs

regioselectivity in hydroboration and stereochemistry in epoxidation.

Part 5: Emergency Response Protocols
Fire (Class B)

Extinguishing Media: Dry chemical powder, Carbon Dioxide (

), or alcohol-resistant foam.

Contraindication: Do NOT use a solid water stream. Since the density (0.696) is less than

water, the fuel will float on the water and spread the fire [4].

Spills
Evacuate: Clear the area of all personnel.

Ventilate: Maximize fume hood draw; open windows if safe.

Suppress: Cover the spill with an activated carbon or clay-based absorbent (e.g.,

Vermiculite).
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Disposal: Sweep into a dedicated flammable waste container. Do not seal tightly immediately

to allow residual off-gassing in a hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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